Cas no 2411284-33-6 (N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide)

N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide is a specialized acrylamide derivative with potential applications in polymer chemistry and pharmaceutical research. Its structure features a fluoro-methylphenyl moiety, which may enhance reactivity and binding affinity in polymerization processes or bioactive compound synthesis. The presence of both ethyl and propenamide groups contributes to its versatility as a monomer or intermediate in controlled radical polymerization. The fluorine substituent can improve stability and influence electronic properties, making it useful for tailored material design. This compound is suited for research applications requiring precise molecular modifications, particularly in developing advanced polymeric materials or drug candidates with targeted functionalities.
N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide structure
2411284-33-6 structure
Product Name:N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide
CAS No:2411284-33-6
MF:C16H21FN2O2
MW:292.348547697067
CID:5415591
PubChem ID:165783705
Update Time:2025-08-04

N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-N-{[ethyl(4-fluoro-3-methylphenyl)carbamoyl]methyl}prop-2-enamide
    • 2411284-33-6
    • Z2916679209
    • EN300-26576530
    • N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide
    • Inchi: 1S/C16H21FN2O2/c1-5-15(20)18(6-2)11-16(21)19(7-3)13-8-9-14(17)12(4)10-13/h5,8-10H,1,6-7,11H2,2-4H3
    • InChI Key: XSLACTJGVSGYHS-UHFFFAOYSA-N
    • SMILES: C(N(CC)CC(N(CC)C1=CC=C(F)C(C)=C1)=O)(=O)C=C

Computed Properties

  • Exact Mass: 292.15870608g/mol
  • Monoisotopic Mass: 292.15870608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.124±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 467.2±45.0 °C(Predicted)
  • pka: 0.64±0.50(Predicted)

N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26576530-0.05g
N-ethyl-N-{[ethyl(4-fluoro-3-methylphenyl)carbamoyl]methyl}prop-2-enamide
2411284-33-6 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide

N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide (CAS No. 2411284-33-6): A Comprehensive Overview

N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide (CAS No. 2411284-33-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of amide and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide is characterized by a central amide bond flanked by an ethyl group and a substituted phenyl ring. The presence of the fluorine atom on the phenyl ring imparts additional stability and bioavailability, which are crucial factors in the design of effective pharmaceutical agents. The compound's molecular formula is C16H19FN2O2, with a molecular weight of approximately 300.33 g/mol.

Recent studies have highlighted the potential therapeutic applications of N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide has shown promise in neurodegenerative disease research. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound can cross the blood-brain barrier and modulate the activity of specific enzymes involved in neuroinflammation. This property makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its efficacy and safety as a therapeutic agent. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported. These findings have paved the way for further clinical investigation, including Phase II and Phase III trials, which will provide more comprehensive data on its therapeutic potential.

The synthesis of N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide involves several well-established chemical reactions. One common approach involves the reaction of 4-fluoro-3-methylaniline with ethyl chloroacetate to form an intermediate amide, followed by condensation with acryloyl chloride to yield the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production in industrial settings.

In conclusion, N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide (CAS No. 2411284-33-6) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases and conditions.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.